Cas no 1001806-94-5 (N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine)

• Product Name: N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine
• CAS No: 1001806-94-5
• MF: C₁₂H₁₆F₃N₃O₂
• MW: 291.269553184509
• CID: 828990
• Update Time: 2025-04-19

N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine Chemical and Physical Properties

Names and Identifiers

• N-(3-(dimethylamino)propyl)-4-nitro-2-(trifluoromethyl)benzenamine
• N',N'-dimethyl-N-[4-nitro-2-(trifluoromethyl)phenyl]propane-1,3-diamine
• AC1MCFHE
• AG-L-60395
• CTK3J8607
• N,N-Dimethyl-N'-(4-nitro-2-trifluoromethyl-phenyl)-propane-1,3-diamine
• BenzenaMine, N-(3-(diMethylaMino)propyl)-4-nitro-2-(trifluoroMethyl)-

• Inchi： 1S/C12H16F3N3O2/c1-17(2)7-3-6-16-11-5-4-9(18(19)20)8-10(11)12(13,14)15/h4-5,8,16H,3,6-7H2,1-2H3
• InChI Key： FTMNTYQTMPLYPU-UHFFFAOYSA-N
• SMILES： C1(NCCCN(C)C)=CC=C([N+]([O-])=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 291.119461g/mol
• Monoisotopic Mass: 291.119461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 291.27g/mol
• XLogP3: 3
• Topological Polar Surface Area: 61.1Ų